Cas no 86674-01-3 (4H-Pyrimido[1,2-b]pyridazine-4,7(6H)-dione, 3-methyl-, 7-hydrazone)

• Product name: 4H-Pyrimido[1,2-b]pyridazine-4,7(6H)-dione, 3-methyl-, 7-hydrazone
• CAS No: 86674-01-3
• MF: C₈H₉N₅O
• MW: 191.189960241318
• CID: 660906
• PubChem ID: 12957704

4H-Pyrimido[1,2-b]pyridazine-4,7(6H)-dione, 3-methyl-, 7-hydrazone Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrimido[1,2-b]pyridazine-4,7(6H)-dione, 3-methyl-, 7-hydrazone
• 7-hydrazinyl-3-methylpyrimido[1,2-b]pyridazin-4-one
• 86674-01-3
• AKOS006333197
• 7-Hydrazinyl-3-methyl-4H-pyrimido[1,2-b]pyridazin-4-one
• DTXSID10513979

• Inchi： InChI=1S/C8H9N5O/c1-5-4-10-7-3-2-6(11-9)12-13(7)8(5)14/h2-4H,9H2,1H3,(H,11,12)
• InChI Key： XVLLDNBBQADZTQ-UHFFFAOYSA-N
• SMILES： CC1=CN=C2C=CC(=NN2C1=O)NN

Computed Properties

• Exact Mass: 191.08070993g/mol
• Monoisotopic Mass: 191.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• XLogP3: -1.4